Cas no 68572-28-1 ({[4-(thiophen-2-ylcarbonyl)naphthalen-1-yl]oxy}acetic acid)
68572-28-1 structure
Product Name:{[4-(thiophen-2-ylcarbonyl)naphthalen-1-yl]oxy}acetic acid
CAS No:68572-28-1
MF:C17H12O4S
MW:312.339783668518
CID:1729282
PubChem ID:3052162
Update Time:2025-04-21
{[4-(thiophen-2-ylcarbonyl)naphthalen-1-yl]oxy}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- {[4-(thiophen-2-ylcarbonyl)naphthalen-1-yl]oxy}acetic acid
- 2-[4-(thiophene-2-carbonyl)naphthalen-1-yl]oxyacetic acid
- DTXSID90218672
- 68572-28-1
- SCHEMBL11474507
- (4-(2-Thenoyl)-1-naphthyloxy)acetic acid
- [4-(2-thenoyl)-1-naphthyloxy]-acetic acid
- Acetic acid, ((4-(2-thienylcarbonyl)-1-naphthalenyl)oxy)-
- XZAAPAACNITPSZ-UHFFFAOYSA-N
- ((4-(2-Thienylcarbonyl)-1-naphthalenyl)oxy)acetic acid
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- Inchi: 1S/C17H12O4S/c18-16(19)10-21-14-8-7-13(11-4-1-2-5-12(11)14)17(20)15-6-3-9-22-15/h1-9H,10H2,(H,18,19)
- InChI Key: XZAAPAACNITPSZ-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C1C=CC(=C2C=CC=CC2=1)OCC(=O)O)=O
Computed Properties
- Exact Mass: 312.04566
- Monoisotopic Mass: 312.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- PSA: 63.6
{[4-(thiophen-2-ylcarbonyl)naphthalen-1-yl]oxy}acetic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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